Cas no 750567-18-1 (threo-Hex-4-enonicacid, 2-amino-3,6-anhydro-2,4,5-trideoxy-5-methyl- (9CI))

• Product name: threo-Hex-4-enonicacid, 2-amino-3,6-anhydro-2,4,5-trideoxy-5-methyl- (9CI)
• CAS No: 750567-18-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 561586
• PubChem ID: 130971248

threo-Hex-4-enonicacid, 2-amino-3,6-anhydro-2,4,5-trideoxy-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• threo-Hex-4-enonicacid, 2-amino-3,6-anhydro-2,4,5-trideoxy-5-methyl- (9CI)
• threo-Hex-4-enonic acid, 2-amino-3,6-anhydro-2,4,5-trideoxy-5-methyl-
• DTXSID401156868
• 750567-18-1

• Inchi： InChI=1S/C7H11NO3/c1-4-2-5(11-3-4)6(8)7(9)10/h2,5-6H,3,8H2,1H3,(H,9,10)/t5-,6+/m1/s1
• InChI Key： KQUDHTZTZWNBSH-RITPCOANSA-N
• SMILES： CC1=CC(OC1)C(C(=O)O)N

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų
• XLogP3: -3.3